![molecular formula C11H14O2 B1271400 3-Butoxybenzaldehyde CAS No. 30609-20-2](/img/structure/B1271400.png)
3-Butoxybenzaldehyde
Overview
Description
3-Butoxybenzaldehyde, also known as 3-butoxybenzenealdehyde, is an aromatic aldehyde that is used in a variety of applications in the chemical industry. It is a colorless liquid with a faint, sweet, balsamic odor and a boiling point of 138°C. It is soluble in water, alcohol, and ether, and is used in the synthesis of fragrances, pharmaceuticals, and other industrial products. This compound is also used as a reagent in the synthesis of other compounds, such as dyes and polymers.
Scientific Research Applications
Liquid Crystalline and Optical Properties
3-Butoxybenzaldehyde has been used in synthesizing asymmetric azomethine-azobenzene intermediates, exhibiting mesomorphic behavior indicative of liquid crystalline properties. These intermediates showed textures of smectic A and nematic phases, suggesting applications in advanced material science, particularly in the development of liquid crystal displays and optical devices (Iftime et al., 2019).
Analytical Chemistry
In the field of analytical chemistry, derivatives of this compound have been studied for their potential in quantifying antioxidants in environmental samples. For instance, the analysis of butylated hydroxytoluene (BHT) degradation products in water sources used 3,5-di-tert-butyl-4-hydroxybenzaldehyde as a reference compound (Fries & Püttmann, 2002).
Biochemistry and Pharmacology
This compound derivatives have been investigated in biochemistry and pharmacology. Redox-active Ag(I) complexes using derivatives of this compound have shown antibacterial activity and the capability to reduce cytochrome c, suggesting their potential use in the development of new antibacterial agents and in biochemical research (Loginova et al., 2015).
Fluorescent pH Sensor Development
This compound derivatives have been employed in creating fluorescent pH sensors. These sensors demonstrated a significant increase in fluorescence intensity within a specific pH range, indicating potential applications in biological and environmental monitoring (Saha et al., 2011).
Quantum Chemical Studies
The molecule has been subjected to various quantum chemical studies to understand its molecular structure, spectroscopic properties, and potential bioactivity. Such research is pivotal for the development of novel therapeutic agents, particularly in antiviral applications (Mary & James, 2020).
Catalysis and Organic Synthesis
In the realm of organic synthesis, this compound has been used in the synthesis of substituted benzaldehydes through palladium-catalyzed reactions, showcasing its utility in the synthesis of complex organic compounds (Dubost et al., 2011).
Antioxidant Studies
Research has been conducted on the antioxidant activity of this compound derivatives, indicating potential use in medicinal and food industries due to their ability to scavenge free radicals (Wang Zonghua, 2012).
Properties
IUPAC Name |
3-butoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-2-3-7-13-11-6-4-5-10(8-11)9-12/h4-6,8-9H,2-3,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YESCIRFCEGIMED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90373770 | |
Record name | 3-butoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90373770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
30609-20-2 | |
Record name | 3-butoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90373770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 30609-20-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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